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Cat. No.: B043003 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility data for

deuterated 1-octanol. Due to a scarcity of specific quantitative data for the deuterated form, this

guide also includes solubility data for non-deuterated 1-octanol as a close proxy, alongside

detailed experimental protocols for solubility determination.

Introduction to Deuterated 1-Octanol
Deuterated 1-octanol (C₈D₁₈O) is a form of 1-octanol where hydrogen atoms have been

replaced by their heavier isotope, deuterium. This isotopic labeling makes it a valuable tool in

various scientific applications, including as an internal standard in mass spectrometry and for

studies in nuclear magnetic resonance (NMR) spectroscopy. Understanding its solubility is

critical for its effective use in these applications.

Solubility Data
Comprehensive quantitative solubility data for deuterated 1-octanol in common organic

solvents and water is not readily available in published literature. However, some data for

specific deuterated variants and solvent systems have been reported. For practical purposes,

the solubility of non-deuterated 1-octanol is often used as a reasonable approximation due to

the minor physicochemical differences between the two forms.
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The following table summarizes the known solubility information for deuterated 1-octanol.

Deuterated Form Solvent Temperature (°C) Solubility

1-Octanol-d17
Dimethyl Sulfoxide

(DMSO)
Not Specified 100 mg/mL[1]

1-Octanol-d17

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

Not Specified
≥ 2.5 mg/mL (clear

solution)[1]

1-Octanol-d17

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

Not Specified
≥ 2.5 mg/mL (clear

solution)[1]

1-Octanol-d17
10% DMSO, 90%

Corn Oil
Not Specified

≥ 2.5 mg/mL (clear

solution)[1]

1-Octan-d17-ol Chloroform Not Specified Slightly Soluble[2]

1-Octan-d17-ol Methanol Not Specified Slightly Soluble[2]

Non-Deuterated 1-Octanol Solubility
The following table provides a summary of the solubility of non-deuterated 1-octanol in various

solvents, which can be used as an estimate for the deuterated form.
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Solvent Temperature (°C) Solubility

Water 20 0.30 mg/L (very poor)[3]

Water 23 107 g/L (partially soluble)

Water 25 540 mg/L[3]

Water Room Temperature
~0.5 g / 100 mL (sparingly

soluble)[4]

Ethanol Not Specified Miscible[3]

Ether Not Specified Miscible[3]

Chloroform Not Specified Soluble[5][6]

Carbon Tetrachloride Not Specified Soluble[3]

Mineral Oil Not Specified Miscible[3]

Glycerol Not Specified Immiscible[3]

Experimental Protocols for Solubility Determination
A standardized method for determining the solubility of a liquid like deuterated 1-octanol in

various solvents involves the following general steps.

General Experimental Protocol for Qualitative and Semi-
Quantitative Solubility Assessment
This protocol is a common method for an initial assessment of solubility.

Preparation: Label a series of clean, dry test tubes, one for each solvent to be tested.

Solvent Addition: Add a fixed volume (e.g., 2 mL) of the desired solvent to each respective

test tube.[7]

Solute Addition: To each test tube, add a small, measured amount of deuterated 1-octanol

(e.g., 0.1 mL or a specific number of drops).
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Mixing: Vigorously shake or vortex each test tube for a set period (e.g., 30-60 seconds) to

ensure thorough mixing.

Observation: Allow the mixtures to stand and observe for any signs of insolubility, such as

the formation of layers, cloudiness, or precipitates.[7]

Classification:

Miscible/Soluble: A single, clear liquid phase is observed.

Partially Soluble: The solution appears cloudy or forms a stable emulsion.

Insoluble: Two distinct layers are visible.

Semi-Quantitative Assessment: For a more detailed assessment, the amount of solute can

be incrementally increased until saturation is observed.
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Caption: Experimental workflow for qualitative solubility assessment.
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Advanced Protocol: Karl Fischer Titration for Water
Solubility in Octanol
For precise determination of the solubility of water in a substance like 1-octanol, coulometric

Karl Fischer titration is a highly accurate method.[8]

Apparatus: A coulometric Karl Fischer titrator.

Sample Preparation: A known mass of 1-octanol is saturated with water. This can be

achieved by vigorous mixing of the two phases followed by a separation period to allow

excess water to settle.

Titration: A precise, small volume of the water-saturated octanol is injected into the titration

cell. The instrument then titrates the water present, and the amount is measured with high

precision.

Calculation: The mass fraction solubility is calculated from the measured mass of water and

the mass of the octanol sample.[8]
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Caption: Workflow for Karl Fischer titration to determine water solubility in 1-octanol.

Factors Influencing Solubility
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The solubility of deuterated 1-octanol, similar to its non-deuterated counterpart, is influenced by

several factors:

Temperature: Generally, solubility increases with temperature, although this is not universal.

Pressure: For liquid-liquid systems, pressure has a minimal effect on solubility.

Polarity of the Solvent: As a relatively nonpolar molecule with a polar hydroxyl group, 1-

octanol's solubility is highest in solvents with similar polarity. It is miscible with many organic

solvents but has low solubility in the highly polar solvent, water.[4][9]

Isotopic Substitution: While the difference is generally small, the substitution of hydrogen

with deuterium can slightly alter intermolecular interactions (e.g., hydrogen bonding

strength), which may lead to minor differences in solubility compared to the non-deuterated

form.

Conclusion
While specific quantitative solubility data for deuterated 1-octanol remains limited, the data

available for non-deuterated 1-octanol serves as a valuable and practical guide for

researchers. The experimental protocols outlined in this document provide a framework for

determining the solubility of deuterated 1-octanol in specific applications. For highly sensitive

applications, it is recommended that researchers perform their own solubility tests using the

described methodologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide to the Solubility of Deuterated 1-
Octanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043003#deuterated-1-octanol-solubility-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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